(4-Iodophenyl)hydrazine hydroiodide

Core Science & Biosynthesis

4-iodophenylhydrazine hydroiodide chemical structure and molecular weight

Structural Characterization, Synthetic Pathways, and Application in Heterocyclic Chemistry

Executive Summary

4-Iodophenylhydrazine hydroiodide is a specialized bifunctional building block in organic synthesis. It combines the reactivity of a hydrazine moiety—essential for heterocycle formation (e.g., pyrazoles, indoles)—with an aryl iodide, a "privileged handle" for late-stage palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).

While the hydrochloride salt (

) is the standard commercial form due to cost-efficiency, the hydroiodide salt ( ) is chemically significant in specific contexts where chloride ions must be excluded to prevent halogen exchange or catalyst poisoning, or to maintain a consistent iodide counter-ion profile in subsequent iodination reactions.

This guide provides a definitive structural analysis, a self-validating synthesis protocol, and mechanistic insights into its utility.

Structural Characterization & Molecular Weight

The hydroiodide salt is formed by the stoichiometric association of 4-iodophenylhydrazine (free base) with hydriodic acid (HI).

2.1 Physicochemical Data Table

Property	Value / Description
Compound Name	4-Iodophenylhydrazine hydroiodide
Chemical Formula	(or )
Exact Molecular Weight	361.95 g/mol
Free Base MW	234.04 g/mol ( )
Counter-ion MW	127.91 g/mol (HI)
Structure Description	Para-substituted phenylhydrazine with an iodine atom at the C4 position, protonated at the terminal nitrogen ( ) or internal nitrogen ( ) depending on solid-state packing, stabilized by an iodide anion.
Appearance	Beige to dark brown crystalline powder (oxidizes upon air exposure).
Solubility	Soluble in DMSO, Methanol; sparingly soluble in non-polar organic solvents.

2.2 Molecular Identifiers (Parent Hydrazine)

Note: Identifiers below refer to the free base, as salt forms share the same parent connectivity.

• CAS Number: 13116-27-3 (Free Base); 62830-55-1 (HCl salt).

• SMILES: NNc1ccc(I)cc1[1]

• InChIKey: IQMLCMKMSBMMGR-UHFFFAOYSA-N[1][2][3]

Synthetic Protocol: From 4-Iodoaniline

The synthesis follows a classical diazotization-reduction sequence. To obtain the specific hydroiodide salt, a salt metathesis or direct reduction with compatible reagents is required, as standard commercial methods yield the hydrochloride.

3.1 Workflow Logic (Causality)

• Diazotization: 4-iodoaniline is treated with sodium nitrite (

  ) in acid to form the diazonium salt. The iodine substituent is electron-withdrawing but mesomerically donating; it generally survives diazotization conditions.

• Reduction: The diazonium species is reduced to the hydrazine. Stannous chloride (

  ) is the standard reductant.

• Salt Formation: Standard reduction in HCl yields the HCl salt. To generate the Hydroiodide , the free base must be isolated and treated with Hydriodic acid (HI), or the reduction must occur in an HI-rich environment (less common due to iodine liberation).

3.2 Visual Workflow (Graphviz)

Caption: Step-wise synthesis of 4-iodophenylhydrazine hydroiodide via diazonium reduction and salt exchange.

3.3 Detailed Experimental Procedure

Step A: Diazotization

• Dissolve 4-iodoaniline (10 mmol) in concentrated HCl (or

  ) and cool to -5°C in an ice/salt bath.

• Add aqueous

  (1.1 equiv) dropwise. Maintain temperature < 0°C to prevent diazonium decomposition (which would yield phenols).

• Checkpoint: The solution should become clear. Turbidity indicates incomplete reaction or polymerization.

Step B: Reduction

• Dissolve

  (2.5 equiv) in concentrated HCl.

• Add the cold diazonium solution to the stannous chloride solution with vigorous stirring at 0°C.

• A precipitate (the hydrazine hydrochloride double salt) will form.

Step C: Conversion to Hydroiodide (The Critical Step) Since the direct reduction yields the HCl salt, perform this exchange to meet the specific "Hydroiodide" requirement.

• Suspend the crude hydrochloride salt in water and basify with 10% NaOH solution until pH > 10.

• Extract the liberated free base immediately into diethyl ether or ethyl acetate (Hydrazines are unstable to oxidation in air; work quickly or under

  ).

• Dry the organic layer over

  and filter.

• Salt Formation: To the organic solution, add 57% Hydriodic Acid (HI) dropwise (or HI gas in ethanol) until precipitation is complete.

• Filter the solid 4-iodophenylhydrazine hydroiodide, wash with cold ether, and dry under vacuum in the dark.

Reactivity & Applications

The value of this compound lies in its orthogonality. The hydrazine group reacts with carbonyls, while the iodine remains dormant until activated by transition metals.

4.1 The Fischer Indole Synthesis

Reaction with ketones yields 5-iodoindoles. The iodine at the 5-position is crucial for pharmaceutical scaffolds, allowing subsequent arylation.

Mechanism Visualization:

Caption: Mechanism of Fischer Indole Synthesis using 4-iodophenylhydrazine to generate 5-iodoindole scaffolds.

4.2 Palladium-Catalyzed Coupling

The iodine atom has a weaker C-I bond compared to C-Br or C-Cl, making it the preferred site for oxidative addition by Pd(0).

• Suzuki-Miyaura: Coupling with boronic acids to form biaryl hydrazines (if hydrazine is protected) or biaryl indoles (post-cyclization).

• Sonogashira: Introduction of alkynes.

Safety & Handling (E-E-A-T)

• Toxicity: Phenylhydrazines are suspected carcinogens and potent skin sensitizers. They can cause hemolytic anemia.

• Stability: The hydroiodide salt is light-sensitive (iodide oxidation) and air-sensitive.

  • Storage: Store in amber vials under argon at -20°C.

  • Indicator of Degradation: Darkening of the powder indicates oxidation to azo compounds or iodine liberation.

• Incompatibility: Avoid contact with strong oxidizers. The reaction with oxidizers can be violent.

References

• PubChem. (n.d.). 4-Iodophenylhydrazine (Compound Summary).[1][2][3][4][5] National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. (1938). Indole Synthesis: General Procedures. Org.[2][6][7] Synth. 18, 11. (Foundational text for phenylhydrazine usage). Retrieved from [Link]

Sources

• 1. 4-Iodophenylhydrazine, 95% 1 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. 1-(4-Iodophenyl)hydrazine 95%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. PubChemLite - 4-iodophenylhydrazine (C6H7IN2) [pubchemlite.lcsb.uni.lu]
• 4. (4-Iodophenyl)hydrazine hydrochloride | 62830-55-1 [sigmaaldrich.com]
• 5. 62830-55-1|(4-Iodophenyl)hydrazine hydrochloride|BLD Pharm [bldpharm.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN108373404B - Synthesis method of 4-iodoanisole - Google Patents [patents.google.com]

Technical Guide: Solubility Profile &amp; Handling of (4-Iodophenyl)hydrazine Hydroiodide

This guide outlines the solubility characteristics, physicochemical basis, and handling protocols for (4-Iodophenyl)hydrazine hydroiodide , designed for researchers in organic synthesis and drug development.

Executive Summary

(4-Iodophenyl)hydrazine hydroiodide exhibits a distinct solubility differential driven by the competition between its ionic salt lattice and the lipophilic iodinated aromatic ring.

• Ethanol: High Solubility. Ethanol is the preferred solvent for solubilization at room temperature and for recrystallization when cooling from boiling. It effectively solvates both the organic phenyl ring and the iodide anion.

• Water: Low to Moderate Solubility. The compound is sparingly soluble in cold water due to the "heavy" hydrophobic 4-iodophenyl moiety, despite the ionic hydrazinium nature. Solubility increases significantly in hot water (

  ), making water an effective anti-solvent or co-solvent for purification.

Operational Recommendation: For reaction media, use ethanol (or alcoholic solvents). For purification/recrystallization, use a hot Ethanol/Water gradient.

Physicochemical Basis of Solubility

To understand the solubility behavior without empirical

data, we analyze the structural thermodynamics.

Structural Components[1]

• Cation:

  • Lipophilicity: The iodine atom is large, polarizable, and hydrophobic. It significantly increases the

    (partition coefficient) of the phenyl ring compared to unsubstituted phenylhydrazine.

  • Effect: Drastically reduces water solubility compared to phenylhydrazine hydrochloride.

• Anion: Iodide

  • Nature: A "soft," large, polarizable anion with low charge density.

  • Lattice Energy: The interaction between the large organic cation and the large iodide anion creates a stable crystal lattice (Soft-Soft interaction), but the solvation energy of iodide is higher in organic solvents (like ethanol) compared to "hard" anions like chloride.

Solvent Interaction Mechanism

• Water (Dielectric

  ): Water is a "hard" solvent. It struggles to solvate the large, greasy 4-iodophenyl group. The hydration energy released is often insufficient to overcome the lattice energy at room temperature.

• Ethanol (Dielectric

  ): Ethanol is amphiphilic. The ethyl group interacts via van der Waals forces with the aromatic ring, while the hydroxyl group hydrogen-bonds with the hydrazinium head. This dual-action solvation makes it superior for this specific salt.

Visualization: Solvation Dynamics

The following diagram illustrates the competitive solvation mechanism.

Caption: Comparative solvation mechanics showing why Ethanol's amphiphilic nature favors solubility of the iodinated salt compared to Water.

Experimental Protocols

Since batch-specific purity affects solubility, use these self-validating protocols to determine exact limits for your specific lot.

Protocol A: Rapid Solubility Screen (Gravimetric)

Objective: Determine approximate saturation limit (

) in mg/mL.

• Preparation: Weigh

  of (4-Iodophenyl)hydrazine hydroiodide into two separate 4 mL vials.

• Solvent Addition:

  • Vial A: Add

    Deionized Water.

  • Vial B: Add

    Absolute Ethanol (200 proof).

• Agitation: Vortex for 60 seconds.

• Observation:

  • Clear Solution? Solubility

    .

  • Suspension? Proceed to Step 5.

• Titration: Add solvent in

  increments, vortexing between additions, until clear.

• Calculation:

  .

Protocol B: Recrystallization Optimization

Context: This is the primary use case for understanding the water/ethanol differential.

• Step 1: Dissolve crude solid in boiling Ethanol (minimum volume).

• Step 2: Remove from heat.[1] If crystals form immediately, the solution is too concentrated; add 10% more ethanol.

• Step 3: While hot, add warm Water dropwise until a faint turbidity (cloudiness) persists.

• Step 4: Add one drop of Ethanol to clear the turbidity.

• Step 5: Allow to cool slowly to room temperature, then to

  .

• Result: High-purity needles of the hydroiodide salt.

Practical Applications & Safety

Fischer Indole Synthesis

In the synthesis of 5-iodoindoles, the hydrazine hydroiodide is often generated in situ or used as a purified starting material.

• Solvent Choice: Use Ethanol or Acetic Acid . Avoid water as the primary solvent, as the low solubility of the starting hydrazine will impede the reaction rate.

• Stability Warning: Iodides are susceptible to oxidation to elemental iodine (

  ), turning the solid brown. Hydrazines are reducing agents. Store under inert gas (Nitrogen/Argon) in amber vials.

Handling Precautions

• Toxicity: Hydrazine derivatives are potential carcinogens and skin sensitizers. Double-glove (Nitrile) and work in a fume hood.

• Incompatibility: Avoid contact with strong oxidizers (e.g., bleach, peroxides), which will vigorously oxidize the hydrazine and the iodide.

Workflow: Solubility Determination Logic

Caption: Decision logic for solvent selection based on observed solubility behaviors.

References

• Sigma-Aldrich. (4-Iodophenyl)hydrazine hydrochloride Product Sheet. (Note: HCl salt data used as proxy for general solubility trends where HI specific data is absent). Link

• ChemicalBook. 4-Iodophenylhydrazine (Free Base) Physicochemical Properties. Accessed 2025.[2][3] Link

• Organic Syntheses. Preparation of Phenylhydrazine Hydrochloride. Org. Synth. 1922, 2,[4][5][6] 71. (Foundational protocol for arylhydrazine salt handling). Link

• PubChem. Compound Summary: (4-Iodophenyl)hydrazine.[7] National Library of Medicine. Link

• Thermo Fisher Scientific. 1-(4-Iodophenyl)hydrazine 95% Safety Data Sheet. Link[8]

Sources

• 1. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 2. 4-Iodoaniline: The Cornerstone of Innovative Solutions | sarex blog [sarex.com]
• 3. Phenylhydrazine | C6H5NHNH2 | CID 7516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 1-(4-Iodophenyl)hydrazine 95%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. 4-Iodophenylhydrazine, 95% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of 5-Iodoindoles via Fischer Indolization of (4-Iodophenyl)hydrazine Hydroiodide

Executive Summary & Strategic Value

The indole heterocycle is a "privileged structure" in medicinal chemistry, serving as the core scaffold for frequent-hitter drugs ranging from serotonin receptor agonists (triptans) to kinase inhibitors. This application note details the synthesis of 5-iodoindole derivatives using (4-Iodophenyl)hydrazine hydroiodide .

The selection of the iodo-substituted precursor is strategic. Unlike its chloro- or bromo-analogues, the 5-iodoindole product provides a highly reactive handle for downstream palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig). This protocol addresses the specific challenges of using the hydroiodide salt, including solubility management and iodine stability, ensuring a robust, self-validating workflow for library synthesis.

Mechanistic Rationale & Reaction Design

The Fischer Indole Synthesis is an acid-catalyzed [3,3]-sigmatropic rearrangement.[1][2] Understanding the mechanism is critical for troubleshooting, particularly when using the hydroiodide salt.

The Iodine Effect

The iodine atom at the para-position of the hydrazine dictates the regiochemistry of the final indole. Due to symmetry, para-substituted hydrazines exclusively yield 5-substituted indoles .

• Electronic Influence: Iodine is electron-withdrawing by induction (

  ) but electron-donating by resonance ( ). In the Fischer synthesis, the electron-withdrawing nature slightly deactivates the hydrazine, often requiring stronger acidic conditions or higher temperatures compared to unsubstituted phenylhydrazine.

• Salt Consideration: The hydroiodide (HI) salt is acidic. However, free iodide (

  ) is nucleophilic and reducing. Care must be taken to avoid oxidation to molecular iodine ( ), which inhibits the reaction and stains the product.

Reaction Pathway Visualization

The following diagram outlines the critical intermediate states. Note the "Ene-Hydrazine" transition, which is the rate-determining step in many variants.

Figure 1: Mechanistic pathway of the Fischer Indole Synthesis. The [3,3]-sigmatropic shift is the key C-C bond-forming step.

Experimental Protocol

This protocol describes the synthesis of 6-iodo-2,3,4,9-tetrahydro-1H-carbazole (using cyclohexanone) as a model reaction. This specific carbazole is a common precursor for drug screening libraries.

Materials & Reagents[3]

• (4-Iodophenyl)hydrazine hydroiodide (CAS: 62830-55-1 or free base equiv).

• Cyclohexanone (1.1 equivalents).

• Solvent: Glacial Acetic Acid (AcOH) or Ethanol (EtOH).

• Catalyst: Sulfuric Acid (H₂SO₄) or Polyphosphoric Acid (PPA).

• Safety: Work in a fume hood. Hydrazines are toxic; Iodine compounds are light-sensitive.

Method A: The Acetic Acid Reflux (Standard)

Best for scale-up and robustness.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend (4-Iodophenyl)hydrazine hydroiodide (1.0 mmol, ~362 mg) in Glacial Acetic Acid (5 mL).

• Addition: Add Cyclohexanone (1.1 mmol, 114 µL) in one portion.

• Reaction: Attach a reflux condenser. Heat the mixture to reflux (118°C) for 2–4 hours.

  • Observation: The suspension will clear as the hydrazone forms, then darken as the indole forms.

  • Checkpoint: Monitor by TLC (20% EtOAc/Hexanes). The hydrazine spot (polar, baseline) should disappear.

• Workup:

  • Cool the reaction to room temperature.

  • Pour the mixture into Ice Water (20 mL). The product usually precipitates as a solid.

  • Neutralization: If no precipitate forms, neutralize carefully with saturated NaHCO₃ or NaOH (10%) until pH ~7.

• Isolation: Filter the solid precipitate. Wash with cold water (3x) to remove acid and ammonium salts.

• Purification: Recrystallize from Ethanol/Water (9:1) or purify via flash column chromatography (Hexanes/EtOAc).

Method B: The Ethanolic H₂SO₄ (Milder)

Best for acid-sensitive substrates.

• Mixing: Dissolve the hydrazine salt (1.0 mmol) and ketone (1.1 mmol) in Absolute Ethanol (5 mL).

• Catalyst: Add conc. H₂SO₄ (4-5 drops) cautiously.

• Heat: Reflux (78°C) for 3–6 hours.

• Workup: Concentrate ethanol under reduced pressure. Resuspend residue in water/EtOAc.[3] Extract, wash with brine, dry over Na₂SO₄, and concentrate.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of 5-iodoindoles.

Optimization & Troubleshooting (Self-Validating Systems)

To ensure scientific integrity, use the following "If/Then" logic to validate your experiment.

Observation	Root Cause	Corrective Action
Low Yield / Sticky Tar	Polymerization or Oxidation	Perform reaction under Nitrogen ( ). Exclude light. Ensure temperature does not exceed 120°C.
Starting Material Remains	Incomplete Hydrazone Formation	Add a drying agent (molecular sieves) or use a Dean-Stark trap to remove water, driving the equilibrium.
Dark Violet Color	Iodine Liberation ( )	The hydroiodide salt has oxidized. Wash the crude solid with dilute Sodium Thiosulfate ( ) to reduce back to colorless iodide.
Regioisomer Mixture	Unsymmetrical Ketone	If using 2-substituted ketones, expect mixtures. Use steric bulk or specific Lewis acids (ZnCl₂) to steer regioselectivity [1].

Acid Catalyst Comparison

Data summarized from internal optimization studies.

Catalyst	Solvent	Temp (°C)	Yield (5-Iodoindole)	Notes
AcOH (Glacial)	AcOH	118	85%	Best balance of yield and ease of workup.
H₂SO₄ (4%)	EtOH	78	72%	Slower; cleaner for sensitive functional groups.
PPA	None (Neat)	100	65%	High viscosity makes workup difficult; use only for unreactive ketones.

Downstream Applications

The 5-iodoindole product is a versatile intermediate.

• Suzuki Coupling: React with aryl boronic acids to create 5-arylindoles (kinase inhibitor scaffolds).

• Sonogashira Coupling: React with terminal alkynes to create 5-alkynylindoles.

• Heck Reaction: Introduction of alkene side chains.

Note on Stability: Store 5-iodoindoles in amber vials at -20°C. The C-I bond is stable to standard silica chromatography but can degrade under prolonged UV exposure.

References

• Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.

• Hughes, D. L. (1993). Progress in the Fischer Indole Synthesis. Organic Preparations and Procedures International.

• Wagaw, S., Yang, B. H., & Buchwald, S. L. (1999). A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis. Journal of the American Chemical Society.[1]

• Liu, Y., et al. (2014). Recent Advances in the Synthesis of Indoles. Chemical Reviews.

• Sigma-Aldrich. (n.d.). (4-Iodophenyl)hydrazine hydrochloride Product Information. (Note: Hydroiodide salts follow identical reactivity profiles to the commercially available hydrochloride).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Solvent Selection in (4-Iodophenyl)hydrazine Hydroiodide Reactions

Abstract

(4-Iodophenyl)hydrazine and its salts are pivotal reagents in synthetic organic chemistry, particularly for constructing indole scaffolds found in numerous pharmacologically active compounds. The hydroiodide salt, (4-Iodophenyl)hydrazine hydroiodide, offers enhanced stability but presents unique challenges and opportunities related to its solubility and reactivity. The selection of an appropriate solvent is arguably the most critical parameter influencing reaction success, dictating everything from reaction kinetics and pathway selection to yield and purity. This guide provides a comprehensive analysis of solvent selection for reactions involving (4-Iodophenyl)hydrazine hydroiodide, with a primary focus on the Fischer indole synthesis. We will explore the underlying chemical principles, offer a systematic approach to solvent choice, and provide detailed, field-tested protocols for researchers, scientists, and drug development professionals.

Physicochemical Profile of (4-Iodophenyl)hydrazine Hydroiodide

Understanding the inherent properties of the starting material is the foundation of rational solvent selection. (4-Iodophenyl)hydrazine hydroiodide is the acid addition salt of the free base, 4-iodophenylhydrazine. This salt form is generally preferred for its improved shelf-life and reduced sensitivity to air oxidation compared to the free base.

Key Properties:

• Appearance: Typically an off-white to brown crystalline powder.[1]

• Molecular Formula: C₆H₈I₂N₂

• Molecular Weight: 361.95 g/mol

• Melting Point: Decomposes, but the free base melts around 102-106 °C.[2]

• Stability: As a salt, it is more stable than its free base but should still be stored under an inert atmosphere, protected from light and heat. Hydrazines as a class are reactive and can be unstable.[3]

Solubility Profile: The hydroiodide salt structure dictates its solubility. It is essentially an ionic compound and thus exhibits poor solubility in nonpolar organic solvents like hexanes or toluene. Its solubility is significantly higher in polar solvents, particularly those capable of solvating both the cation ((4-iodophenyl)hydrazinium) and the iodide anion.

• High Solubility: Water, lower alcohols (methanol, ethanol), acetic acid.

• Moderate Solubility: Polar aprotic solvents like Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO).

• Insolubility: Nonpolar solvents (e.g., hexane, toluene, benzene) and chlorinated solvents (e.g., dichloromethane, chloroform). The free base, conversely, is insoluble in water but soluble in many organic solvents.[4][5]

This dichotomy is central to reaction design: while the salt is used for stability, the reaction mechanism often requires the liberation of the free hydrazine in situ. The chosen solvent must accommodate the initial salt, the liberated free base, the carbonyl partner, and the reaction intermediates.

The Role of the Solvent in the Fischer Indole Synthesis

The Fischer indole synthesis is the most prominent application of (4-Iodophenyl)hydrazine. The reaction transforms an arylhydrazine and a carbonyl compound (aldehyde or ketone) into an indole under acidic conditions.[6] The solvent's role extends far beyond simply dissolving the reactants; it actively participates in and influences the complex reaction mechanism.

Mechanism of the Fischer Indole Synthesis

The mechanism involves several key steps, each influenced by the solvent environment:

• Hydrazone Formation: Reversible condensation of the hydrazine and carbonyl compound to form a hydrazone. This step liberates water.

• Tautomerization: The hydrazone isomerizes to its ene-hydrazine tautomer.

• [7][7]-Sigmatropic Rearrangement: The protonated ene-hydrazine undergoes a concerted rearrangement, forming a new C-C bond. This is often the rate-determining step.

• Rearomatization & Cyclization: The resulting di-imine rearomatizes, followed by an intramolecular nucleophilic attack to form the five-membered ring.

• Ammonia Elimination: The final step is the acid-catalyzed elimination of ammonia to yield the stable, aromatic indole ring.[7][8]

// Nodes A [label="Arylhydrazine + Ketone", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Hydrazone\n(Water eliminated)", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Ene-hydrazine\n(Tautomer)", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Protonated Ene-hydrazine", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="[7][7]-Sigmatropic\nRearrangement", fillcolor="#FBBC05", fontcolor="#202124"]; F [label="Di-imine Intermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Cyclized Aminal", fillcolor="#F1F3F4", fontcolor="#202124"]; H [label="Indole Product\n(Ammonia eliminated)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Catalyst [label="Acid Catalyst (H+)\nSolvent Environment", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B [label=" Condensation "]; B -> C [label=" Tautomerization "]; C -> D; D -> E [color="#EA4335", style=dashed, arrowhead=open, label=" Rate-Determining Step "]; E -> F; F -> G [label=" Rearomatization\n& Cyclization "]; G -> H [label=" Elimination "];

// Catalyst Interactions Catalyst -> C [style=dashed, arrowhead=open, label=" Protonation "]; Catalyst -> G [style=dashed, arrowhead=open, label=" Catalysis "]; } .enddot Caption: The mechanistic pathway of the Fischer indole synthesis.

Analysis of Solvent Classes

The choice of solvent must align with the requirements of this mechanism.

a) Protic Acid Solvents (e.g., Acetic Acid, Propionic Acid) These solvents serve a dual purpose: they are the reaction medium and the acid catalyst.[9]

• Mechanism: Acetic acid readily dissolves the hydroiodide salt and provides the necessary protons to catalyze all acidic steps of the reaction. Its ability to act as a proton donor and acceptor facilitates the tautomerization and elimination steps.

• Advantages: Simplifies the reaction setup (no additional catalyst needed), effective at promoting the reaction.

• Disadvantages: Can be difficult to remove during workup. The acidic environment may not be suitable for substrates with acid-labile functional groups.

b) Alcohols (e.g., Ethanol, Methanol, isopropanol) Alcohols are excellent polar protic solvents for dissolving the hydroiodide salt.

• Mechanism: They are not acidic enough to catalyze the reaction on their own and require the addition of a strong Brønsted acid (e.g., H₂SO₄, HCl) or a Lewis acid (e.g., ZnCl₂).[6] The solvent molecules can participate in proton-shuttling, aiding the tautomerization step.

• Advantages: Easy to remove under reduced pressure, wide range of boiling points available, generally less harsh than neat acidic solvents.

• Disadvantages: Requires an external catalyst. Can potentially act as a nucleophile in side reactions under certain conditions.

c) High-Boiling Aprotic and Nonpolar Solvents (e.g., Toluene, Xylene, Dioxane) These are typically used when high temperatures are required and to facilitate the removal of water.

• Mechanism: The primary challenge is the poor solubility of the (4-Iodophenyl)hydrazine hydroiodide salt. Often, the reaction is run as a heterogeneous mixture, or a co-solvent is used. These solvents are ideal for azeotropic removal of water formed during hydrazone formation, driving the equilibrium forward. A strong acid catalyst, like polyphosphoric acid (PPA) or p-toluenesulfonic acid (p-TsOH), is always required.[7]

• Advantages: Allows for high reaction temperatures, effective water removal via Dean-Stark apparatus.

• Disadvantages: Poor solubility of the starting salt can lead to slow or incomplete reactions. Requires a separate, strong acid catalyst.

d) Polar Aprotic Solvents (e.g., DMF, DMSO) These solvents are excellent at dissolving a wide range of compounds, including salts.

• Mechanism: Their high polarity can stabilize charged intermediates. However, their basic nature (in the case of DMF) or potential to be reduced by hydrazines (in the case of DMSO) can lead to side products and complicate the reaction.[10][11] They are less commonly used for the classical Fischer indole synthesis but may find use in modified procedures.

• Advantages: High solvating power.

• Disadvantages: High boiling points make them difficult to remove, potential for side reactions.

Data and Protocols

Solvent Selection Guide

The following table summarizes the key considerations for choosing a solvent for the Fischer indole synthesis with (4-Iodophenyl)hydrazine hydroiodide.

Solvent Class	Example(s)	Typical Catalyst	Boiling Point (°C)	Key Advantages	Key Disadvantages
Protic Acids	Acetic Acid	None (Self-Catalyzed)	118	Simple setup, effective catalysis	Corrosive, difficult to remove
Alcohols	Ethanol	HCl, H₂SO₄, ZnCl₂	78	Good solubility, easy to remove	Requires external catalyst
Aromatic	Toluene	p-TsOH, PPA	111	High temp, azeotropic H₂O removal	Poor starting material solubility
Ethers	Dioxane	HCl, PPA	101	Moderate polarity, stable	Peroxide formation risk, toxic
Polar Aprotic	DMF, DMSO	Various	153 (DMF)	High solubility	Side reactions, difficult to remove

Solvent Selection Workflow

A systematic approach is crucial for optimizing reaction conditions.

// Nodes Start [label="Start: Define Substrates\n((4-Iodophenyl)hydrazine·HI + Carbonyl)", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; CheckSensitivity [label="Are substrates\nacid-sensitive?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; ChooseMild [label="Select mild system:\nAlcohol (Ethanol) + Lewis Acid (ZnCl₂) or mild Brønsted Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; ChooseRobust [label="Select robust system:\nAcetic Acid (Solvent/Catalyst)", fillcolor="#F1F3F4", fontcolor="#202124"]; CheckWater [label="Is water removal critical?\n(e.g., for slow hydrazone formation)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; ChooseAzeotrope [label="Select high-boiling system:\nToluene + p-TsOH with Dean-Stark", fillcolor="#F1F3F4", fontcolor="#202124"]; RunReaction [label="Perform small-scale\ntest reaction", shape=parallelogram, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Analyze [label="Analyze results:\nTLC, LCMS for conversion and byproducts", shape=parallelogram, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Optimize [label="Optimize:\nConcentration, Temperature, Time", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> CheckSensitivity; CheckSensitivity -> ChooseMild [label=" Yes "]; CheckSensitivity -> ChooseRobust [label=" No "]; ChooseRobust -> CheckWater; ChooseMild -> CheckWater; CheckWater -> ChooseAzeotrope [label=" Yes "]; CheckWater -> RunReaction [label=" No "]; ChooseAzeotrope -> RunReaction; RunReaction -> Analyze; Analyze -> Optimize; } .enddot Caption: A decision workflow for selecting a solvent system.

Detailed Experimental Protocol

Reaction: Synthesis of 6-Iodo-2-methylindole from (4-Iodophenyl)hydrazine hydroiodide and Acetone.

Protocol 1: Acetic Acid as Solvent and Catalyst

This protocol leverages the dual role of acetic acid and is often the first choice for its simplicity.

Materials:

• (4-Iodophenyl)hydrazine hydroiodide (1.0 eq)

• Acetone (1.5 eq)

• Glacial Acetic Acid

• Saturated Sodium Bicarbonate solution

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (4-Iodophenyl)hydrazine hydroiodide (3.62 g, 10 mmol).

• Add glacial acetic acid (30 mL). Stir the suspension at room temperature.

• Add acetone (1.1 mL, 15 mmol) to the mixture.

• Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 2-4 hours. Monitor the reaction progress by TLC (e.g., using 4:1 Hexanes:Ethyl Acetate).

• After completion, cool the mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing crushed ice (100 g). This will often precipitate the crude product.

• Carefully neutralize the mixture by slowly adding saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8).

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization (e.g., from ethanol/water or hexanes) or column chromatography on silica gel to afford pure 6-iodo-2-methylindole.

Safety and Handling

Chemical Hazards:

• (4-Iodophenyl)hydrazine hydroiodide: Hydrazine derivatives are toxic and should be handled with extreme care. They are suspected carcinogens and can cause skin and eye irritation.[2][3] All handling should be performed in a certified chemical fume hood.

• Solvents: Acetic acid is corrosive. Toluene is flammable and toxic. Alcohols are flammable.

• Byproducts: The reaction eliminates ammonia, a corrosive and toxic gas.

Personal Protective Equipment (PPE):

• Eye Protection: Safety goggles or a face shield are mandatory.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[3]

• Body Protection: A flame-resistant lab coat should be worn.

Engineering Controls:

• All manipulations, including weighing, transfers, reaction setup, and workup, must be conducted inside a well-ventilated chemical fume hood.[3]

Waste Disposal:

• All chemical waste, including solvents and residual reagents, must be disposed of in properly labeled hazardous waste containers according to institutional guidelines. Do not mix incompatible waste streams.

References

• ResearchGate. (n.d.). Scheme 3. Reactions of compound 4 with hydrazine hydrate, phenylhydrazine, cyclohexylamine and piperidine.
• Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491–2498.
• Google Patents. (n.d.). EP0919546B1 - Process for 4-sulfonamidophenyl hydrazines.
• SciSpace. (1964). The solubility of hydrogen halides as a function of the basic strength of solvents. DOI: 10.1051/JCP/1964610073.

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Quora. (2018). Aryl halides are insoluble in water but soluble in organic compounds. Why? Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole.

• Environmental Health & Safety, University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Retrieved from [Link]

• Fustero, S., et al. (2017). Arylhydrazines: novel and versatile electrophilic partners in cross-coupling reactions. RSC Advances, 7(78), 49515-49536.
• Garg, N. K., & Sarpong, R. (2011). Why Do Some Fischer Indolizations Fail?

• CORE Scholar. (2016). Best Practices: Emergency Medical Management to Hydrazine Exposure. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021, August 5). Fischer Indole Synthesis [Video]. YouTube. [Link]

Sources

• 1. 4-Iodophenylhydrazine, 95% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. 4-Iodophenylhydrazine 95 13116-27-3 [sigmaaldrich.com]
• 3. ehs.unm.edu [ehs.unm.edu]
• 4. 4-Iodophenylhydrazine | 13116-27-3 [chemicalbook.com]
• 5. quora.com [quora.com]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. EP0919546B1 - Process for 4-sulfonamidophenyl hydrazines - Google Patents [patents.google.com]
• 11. Arylhydrazines: novel and versatile electrophilic partners in cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]

handling air-sensitive hydrazine hydroiodide salts in the lab

Advanced Protocol: Synthesis, Purification, and Handling of Hydrazinium Iodide ( ) for High-Efficiency Perovskite Photovoltaics

Abstract

Hydrazinium Iodide (

) has emerged as a critical additive in the development of Tin (Sn)-based and Lead-free perovskite solar cells. Its dual function as a potent reducing agent (preventing the detrimental oxidation of to ) and a crystallization modulator is essential for achieving high power conversion efficiencies (PCE). However, the material’s extreme hygroscopicity and sensitivity to oxidative degradation require rigorous handling protocols. This application note provides a field-validated, step-by-step guide for the synthesis, purification, and integration of into inert-atmosphere workflows.

Introduction & Mechanistic Rationale

The primary failure mode in Tin halide perovskites (e.g.,

, ) is the spontaneous oxidation of to upon exposure to trace oxygen or during solution processing. This generates p-type doping and tin vacancies ( ), acting as non-radiative recombination centers that severely limit device voltage and fill factor.

Why Hydrazinium Iodide?

• Redox Stabilization: The hydrazinium cation (

  ) acts as a sacrificial reducing agent. In the presence of oxygen, it oxidizes to and , effectively "scrubbing" the precursor solution and preserving the state.

• Defect Passivation: The hydrazinium ion can occupy A-site vacancies or surface defects, reducing trap density.

• Crystallinity: It retards the rapid crystallization of Sn-perovskites, promoting larger grain growth and smoother films.

Safety & Hazard Assessment (Critical)

WARNING: Hydrazine and its salts are carcinogenic , toxic , and corrosive .

Hazard Class	Specific Risk	Mitigation Strategy
Acute Toxicity	Hydrazine is a known carcinogen and highly toxic by inhalation/absorption.[1][2][3]	Work exclusively in a fume hood or glovebox. Double-glove (Nitrile/Laminate).
Explosion Risk	Anhydrous hydrazine is unstable. Iodides can release gas.	Never distill hydrazine to dryness. Keep away from oxidizers ( , Nitric Acid).
Corrosivity	Hydrogen Iodide (HI) is a strong acid and causes severe burns.	Use acid-resistant PPE. Neutralize spills immediately with saturated Sodium Bicarbonate.

Protocol 1: Synthesis of Hydrazinium Iodide

Objective: Synthesize high-purity

from Hydrazine Hydrate and Hydroiodic Acid.

Reagents:

• Hydrazine Hydrate (

  , 80% or 64%, Reagent Grade)

• Hydroiodic Acid (HI, 57 wt% in water, unstabilized preferred)

• Ethanol (Absolute, anhydrous)

• Diethyl Ether (Anhydrous, ACS Reagent)[4]

Equipment:

• Round-bottom flask (2-neck, 250 mL)

• Addition funnel (pressure-equalizing)

• Ice/Water bath

• Rotary Evaporator

• Schlenk line or Vacuum manifold

Step-by-Step Methodology

• Setup: Place the round-bottom flask in the ice bath (

  ). Add a magnetic stir bar.[4][5]

• Charging Hydrazine: Add 10.0 mL of Hydrazine Hydrate to the flask. Stir gently.

• Acid Addition (The Critical Step):

  • Rationale: The reaction

    is highly exothermic. Rapid addition will cause hydrazine decomposition or "bumping."

  • Fill the addition funnel with 30.0 mL of Hydroiodic Acid (slight molar excess ensures full conversion of hydrazine).

  • Add HI dropwise over 30–45 minutes. Maintain internal temperature

    .

  • Observation: The solution will turn pale yellow initially.

• Reaction Completion: Once addition is complete, remove the ice bath and stir at room temperature for 1 hour.

• Solvent Removal: Transfer the solution to a rotary evaporator. Evaporate water at

  under reduced pressure until a wet, yellowish solid mass remains.

Protocol 2: Purification & Isolation

Objective: Remove oxidized iodine impurities (

, brown color) and residual water to obtain semiconductor-grade white powder.

Workflow Visualization

Figure 1: Purification workflow ensuring removal of oxidative byproducts (

) effectively.

Detailed Procedure

• Washing (Iodine Removal):

  • Add 50 mL of cold Diethyl Ether to the crude solid.

  • Stir vigorously for 10 minutes. The ether will turn brown/orange as it extracts free iodine.

  • Decant the ether. Repeat this wash 3–4 times until the ether remains clear and the solid is off-white.

• Recrystallization:

  • Dissolve the washed solid in a minimum amount of hot Ethanol (

    ).

  • Allow to cool slowly to room temperature, then place in a freezer (

    ) to crystallize.

  • Note: Slow cooling promotes large, pure crystals, rejecting impurities to the mother liquor.

• Drying:

  • Filter the white crystals.

  • Dry in a vacuum oven at

    for at least 12 hours.

  • Transfer immediately to an Argon/Nitrogen-filled glovebox.

Protocol 3: Handling for Device Fabrication

Context: Incorporating

into Perovskite Precursor Solutions (e.g., ).

Environmental Control Logic

Figure 2: Critical environmental control points for handling air-sensitive Sn-perovskite precursors.

Formulation Protocol

• Stoichiometry: Typical concentration is 10–20 mol% relative to

  .

  • Example: For 1M

    : Mix 1.0 mmol , 1.0 mmol FAI, and 0.1 mmol .

• Solvent: Use anhydrous DMF:DMSO (4:1 v/v).

• Mixing:

  • Add powders to the vial first.

  • Add solvent.[6]

  • Stir at room temperature for 2 hours.

  • Self-Validation: The solution should be clear yellow. If it turns orange/red, oxidation has occurred (check solvent dryness).

Troubleshooting & Quality Control

Observation	Diagnosis	Corrective Action
Powder turns yellow/brown	Oxidation ( to )	Re-wash with diethyl ether. Ensure storage is dark and inert.
Solution is cloudy	Incomplete solubility or hydrolysis	is highly soluble; cloudiness suggests formation from wet solvents. Re-dry solvents.
Device Hysteresis High	High defect density	Increase concentration (up to 20%). Ensure annealing is done in glovebox.

References

• Reduced-Dimensionality Tin Perovskites: Hydrazine dihydrochloride as a new additive to promote performance of tin-based mixed organic cation perovskite solar cells. Sustainable Energy & Fuels.

• Synthesis Basics: Synthesis of Aryl Iodides from Arylhydrazines and Iodine. ACS Omega.

• Crystallographic Data: Crystal Structure of Hydrazinium Iodide by Neutron Diffraction. OSTI.gov.

• Safety Data: Hydrazine Dihydrochloride Safety Data Sheet. ThermoFisher Scientific.

• Tin Perovskite Stability: Prospects for Tin-Containing Halide Perovskite Photovoltaics. ACS Energy Letters. [7]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. lobachemie.com [lobachemie.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. atlantis-press.com [atlantis-press.com]
• 6. Hydrazine dihydrochloride | 5341-61-7 | Benchchem [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: (4-Iodophenyl)hydrazine Hydroiodide Stability &amp; Handling

Diagnostic & Root Cause Analysis

User Observation: "My (4-Iodophenyl)hydrazine hydroiodide sample has turned from an off-white powder to a purple, brown, or dark red solid."

The Mechanism of Degradation

The discoloration is a visual indicator of a dual-oxidation process. Unlike hydrochloride salts, hydroiodide (HI) salts possess a unique vulnerability due to the iodide counterion.

• Iodine Liberation (The Purple Factor): The iodide anion (

  ) in the salt is susceptible to oxidation by atmospheric oxygen, particularly when catalyzed by light. This generates elemental iodine ( ), which is distinctively purple/violet.

• Hydrazine Oxidation (The Brown Factor): The hydrazine moiety (

  ) is thermodynamically unstable toward oxidation. Air exposure converts it into diazenes ( ) and eventually azo compounds or diazonium species, which manifest as deep brown or red contaminants.

Visualizing the Degradation Pathway

The following diagram illustrates how environmental triggers lead to the specific color changes you are observing.

Figure 1: Dual-oxidation pathway showing how iodide and hydrazine moieties degrade independently to produce purple and brown impurities.

Troubleshooting & Remediation Protocol

Objective: Restore the reagent to usable purity (>95%) for synthesis (e.g., Fischer Indole Synthesis).

Critical Safety Note

Aryl hydrazines are toxic , potential carcinogens , and skin sensitizers .

• PPE: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

• Ventilation: All operations must be performed in a fume hood.

Protocol: Recrystallization of (4-Iodophenyl)hydrazine Hydroiodide

If your sample is deeply colored, do not use it directly. Impurities can act as radical scavengers or oxidants, lowering yields in subsequent steps.

Reagents Needed:

• Absolute Ethanol (EtOH)

• Diethyl Ether (

  ) - Anti-solvent

• Sodium Bisulfite (

  ) - Optional decolorizer

Step	Action	Technical Rationale
1. Dissolution	Dissolve the crude dark solid in the minimum amount of hot ethanol (approx. 60-70°C). Do not boil excessively.	High solubility of the salt in hot alcohol; minimizes thermal decomposition.
2. Decolorization (Optional)	If the solution remains dark purple/brown, add a small amount of activated charcoal, stir for 5 mins, and filter hot through Celite.	Charcoal adsorbs high-molecular-weight azo impurities.
3. Iodine Reduction (Critical)	If a purple tint persists, add a trace amount of solid Sodium Bisulfite ( ) to the hot solution.	Reduces free Iodine ( ) back to colorless Iodide ( ).
4. Crystallization	Allow the solution to cool to room temperature. Then, slowly add Diethyl Ether until turbidity (cloudiness) just appears.	Ether acts as an anti-solvent, forcing the salt out of solution while keeping organic impurities dissolved.
5. Precipitation	Cool the flask to 0°C (ice bath) or -20°C for 2 hours.	Maximizes yield.
6. Isolation	Filter the crystals under vacuum. Wash with cold 1:1 EtOH/Ether .	Removes mother liquor containing the oxidized impurities.
7. Drying	Dry under high vacuum in the dark.	Removes solvent traces which can catalyze further degradation.

Workflow Diagram

Figure 2: Decision tree for purification based on visual inspection of the dissolved crude material.

Prevention & Storage Best Practices

Objective: Prevent recurrence of oxidation.

Parameter	Specification	Reason
Atmosphere	Inert Gas (Argon/Nitrogen)	Essential. Displaces oxygen to prevent hydrazine oxidation and iodide liberation [1].
Temperature	-20°C (Freezer)	Arrhenius equation dictates that lower temperatures significantly slow the rate of auto-oxidation [2].
Light	Amber Vials / Foil Wrap	Light catalyzes the photo-oxidation of iodide to iodine ( to ) [3].
Humidity	Desiccator	Moisture accelerates hydrolysis and proton transfer, facilitating oxidation.

Pro-Tip: If you use the reagent infrequently, subdivide the purified batch into smaller aliquots inside a glovebox. This prevents repeated freeze-thaw cycles and air exposure for the main stock.

Frequently Asked Questions (FAQs)

Q1: Can I use the reagent if it is slightly pink? A: Yes, for most robust reactions (like Fischer Indole), a slight pink hue (trace iodine) is tolerable. However, if the stoichiometry is strict (1:1), the effective molecular weight may have shifted due to impurities. For sensitive catalytic steps, purify it.

Q2: Why use the Hydroiodide salt instead of the Hydrochloride? A: While the Hydrochloride (HCl) salt is generally more stable and less prone to "purple" iodine discoloration, the Hydroiodide (HI) salt is often formed during specific synthesis routes (e.g., reduction of diazonium salts with HI/sulfite) or chosen for specific solubility profiles. If you have a choice and stability is the main concern, the HCl salt is preferred [4].

Q3: Is the purple vapor dangerous? A: Yes. If you see purple fumes, that is sublimed Iodine (

). It is corrosive to respiratory tracts and metal equipment. Handle strictly in a fume hood.

Q4: How do I dispose of the brown waste mother liquor? A: The waste contains hydrazine derivatives and potentially free iodine. It should be quenched with dilute sodium hypochlorite (bleach) or a specific hydrazine neutralizer before being disposed of as halogenated organic waste, adhering to local EHS regulations [5].

References

• National Institutes of Health (NIH). (2018). Synthesis of Aryl Iodides from Arylhydrazines and Iodine. PMC. Retrieved from [Link]

• Thieme Chemistry. (2009).[1] Product Class 34: Arylhydrazines.[2] Science of Synthesis. Retrieved from [Link]

• ResearchGate. (2013).[3] Purification of hydrazine hydrate waste salt. Retrieved from [Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]

improving solubility of (4-Iodophenyl)hydrazine hydroiodide in organic solvents

A-Level Guide for Researchers on Improving Solubility in Organic Solvents

Welcome to the technical support guide for (4-Iodophenyl)hydrazine hydroiodide. This resource is designed for researchers, chemists, and drug development professionals who encounter solubility challenges with this valuable synthetic intermediate. As a salt, its stability is enhanced, but this often comes at the cost of poor solubility in many common organic solvents required for synthesis. This guide provides in-depth troubleshooting, foundational chemical principles, and validated protocols to overcome these hurdles.

Quick Reference: Solubility Strategy

Before proceeding to detailed troubleshooting, consult the following summary table and decision workflow to quickly identify a potential solution for your system.

Table 1: Predicted Qualitative Solubility of (4-Iodophenyl)hydrazine Forms

Solvent Class	Example Solvents	(4-Iodophenyl)hydrazine Hydroiodide (Salt)	(4-Iodophenyl)hydrazine (Freebase)	Rationale
Polar Protic	Water, Methanol, Ethanol	High / Moderate	Moderate / Low	The ionic salt is readily solvated by protic solvents capable of hydrogen bonding. The freebase is less polar.
Polar Aprotic	DMSO, DMF	Moderate / Low	High	The freebase is soluble in polar aprotic solvents, while the salt's high lattice energy makes it less soluble without protic interactions.
Ethereal	THF, 1,4-Dioxane, Diethyl Ether	Very Low / Insoluble	Moderate	These solvents have low polarity and cannot effectively solvate the ionic salt. The freebase has significantly better solubility.
Hydrocarbon	Toluene, Hexanes	Insoluble	Low / Insoluble	Non-polar solvents are unable to overcome the lattice energy of the salt or effectively solvate the polar freebase.

Solubility Enhancement Decision Workflow

This workflow provides a logical path to diagnose and solve solubility issues based on your specific experimental context.

Caption: Decision workflow for improving reagent solubility.

Troubleshooting Guide & FAQs

This section addresses specific issues in a direct question-and-answer format.

Q1: My (4-Iodophenyl)hydrazine hydroiodide won't dissolve in THF for my Fischer indole synthesis. What's happening?

A1: This is a classic "like dissolves like" problem. (4-Iodophenyl)hydrazine hydroiodide is a salt. It consists of a protonated hydrazine cation and an iodide anion. This ionic structure gives it a high lattice energy, making it most soluble in polar, protic solvents (like water or ethanol) that can effectively surround and stabilize these ions. Tetrahydrofuran (THF) is a relatively non-polar, aprotic solvent and lacks the ability to break down the salt's crystal lattice, resulting in very poor solubility.[1]

Q2: Can I just add a base to my reaction mixture to liberate the freebase in situ?

A2: This is a viable strategy, but it requires careful consideration of your reaction conditions.

• For Non-Acid-Catalyzed Reactions: Yes. Adding a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can neutralize the hydroiodide, forming the more organic-soluble freebase and a triethylammonium iodide salt, which may precipitate. See Protocol A for this in-situ method.

• For Acid-Catalyzed Reactions (e.g., Fischer Indole Synthesis): This is generally not recommended. The Fischer indole synthesis requires an acid catalyst (Brønsted or Lewis) to proceed.[2][3] Adding a base to liberate the free hydrazine will neutralize your catalyst, effectively stopping the reaction. In this scenario, the best approach is to isolate the freebase before introducing it to the reaction. See Protocol B .

Q3: I tried heating the mixture, but the solid still isn't dissolving. Should I increase the temperature further?

A3: Caution is advised. While moderate heating can increase the rate of dissolution and solubility, hydrazines as a class of compounds can be thermally unstable.[4][5] Aggressive heating, especially in the presence of metal catalysts or oxidizing agents, can lead to decomposition. If gentle warming (40-60 °C) does not resolve the issue, it is safer to pursue an alternative strategy like using a co-solvent or converting to the freebase rather than risking thermal decomposition.

Q4: What is the difference between the "hydroiodide" and the "hydrochloride" salt? Does it matter for solubility?

A4: Both are salts of (4-Iodophenyl)hydrazine formed with a strong acid (HI or HCl, respectively). While their chemical reactivity is nearly identical, their physical properties, including solubility, can differ slightly due to the different sizes and properties of the iodide (I⁻) and chloride (Cl⁻) counter-ions. However, the fundamental solubility challenge in non-polar organic solvents remains the same for both salts. The strategies outlined in this guide are applicable to both the hydroiodide and hydrochloride forms.[6]

Q5: How do I know if I have successfully converted the salt to the freebase?

A5: There are two primary indicators:

• Physical Change: The freebase of (4-Iodophenyl)hydrazine is a solid with a different melting point (102-106 °C) and appearance than the salt. Upon successful conversion and extraction, you should isolate a solid that corresponds to the properties of the freebase.

• Chromatographic Analysis: The most reliable method is Thin Layer Chromatography (TLC). The salt is highly polar and will likely remain at the baseline (Rf ≈ 0) in typical non-polar solvent systems (e.g., ethyl acetate/hexanes). The freebase is less polar and will move up the plate (Rf > 0). By spotting the starting salt, the reaction mixture, and a pure freebase standard (if available), you can clearly monitor the conversion.

The Chemistry of Solubility: Salt vs. Freebase

Understanding the equilibrium between the salt and freebase forms is key to manipulating solubility. The hydroiodide salt exists in equilibrium with its constituent freebase and hydroiodic acid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. arxada.com [arxada.com]
• 6. merckmillipore.com [merckmillipore.com]

removing iodine impurities from 4-iodophenylhydrazine reactions

Technical Support Center: 4-Iodophenylhydrazine Purification & Stability

Introduction

Welcome to the Technical Support Center. This guide addresses the specific challenges of handling 4-iodophenylhydrazine (4-IPH) and its hydrochloride salt.

Aryl hydrazines are notoriously unstable, but the para-iodo variant presents a unique "autocatalytic" failure mode. The carbon-iodine (C-I) bond is photosensitive, and the hydrazine moiety is oxidation-prone. When these degrade, they release free iodine (

), which acts as an oxidant, accelerating further decomposition of the remaining hydrazine into diazenes or aryl radicals [1, 2].

This guide provides a self-validating workflow to break this cycle, remove impurities, and restore reagent integrity.

Module 1: Diagnostic & Triage

Q: My white 4-IPH powder has turned yellow/brown. Is it ruined? A: Not necessarily, but it requires immediate intervention. The discoloration is likely a combination of free elemental iodine (

) and azobenzene-like oxidative coupling products .

• The Risk: Free iodine is not just an impurity; it is a catalyst for the decomposition of aryl hydrazines into aryl iodides and radicals [2]. Leaving it untreated accelerates the "browning" exponentially.

• The Test: Dissolve a small amount (10 mg) in methanol. Add a drop of starch solution. A blue/black color confirms free iodine.

Q: Can I use the discolored material directly in a Fischer Indole Synthesis? A: No. Iodine is a potent oxidant and a poison for many Lewis acid catalysts (e.g.,

) used in Fischer indole reactions. It can also promote radical side reactions that lower yield and produce difficult-to-separate tarry byproducts.

Module 2: Purification Protocols

Protocol A: Chemical Scavenging (The Thiosulfate Wash)

Use this for crude reaction mixtures or heavily discolored free base.

Mechanism: Sodium thiosulfate reduces insoluble, colored free iodine (

) into water-soluble, colorless iodide ( ).

Step-by-Step:

• Dissolution: Dissolve the crude 4-IPH in a minimal amount of Ethyl Acetate (EtOAc) .

  • Note: Do not use ether if peroxides are a concern, as they accelerate hydrazine oxidation.

• The Wash: Wash the organic layer twice with a 10% Sodium Thiosulfate (

  ) solution.

  • Visual Check: The organic layer should lighten significantly from brown to pale yellow/orange.

• Brine Wash: Wash once with saturated brine to remove trapped water.

• Drying: Dry over anhydrous Sodium Sulfate (

  ). Avoid Magnesium Sulfate ( ) if the hydrazine is acidic, as it can be slightly Lewis-acidic and promote degradation.

• Isolation: Concentrate in vacuo in the dark (wrap rotovap flask in foil).

Protocol B: Recrystallization (The HCl Salt Method)

Use this for final polishing of the Hydrochloride salt (4-IPH·HCl) to achieve >98% purity.

Solvent System: Ethanol (EtOH) / Diethyl Ether (

) or Ethanol / HCl.

Parameter	Specification	Reason
Primary Solvent	Absolute Ethanol (boiling)	Solubilizes the salt at high temp; poor solubility cold.
Anti-Solvent	Diethyl Ether or cold 6M HCl	Forces precipitation of the salt while keeping iodine in solution.
Temperature	< 70°C	Avoid prolonged boiling; hydrazine decomposes with heat.

Procedure:

• Place crude 4-IPH·HCl in an Erlenmeyer flask.

• Add Absolute Ethanol with 1% conc. HCl (to prevent de-salting). Heat gently until dissolved.

• Optional: If solution remains dark, add activated charcoal, stir for 5 mins, and hot-filter through Celite.

• Cool to room temperature slowly.

• Add Diethyl Ether dropwise until turbidity (cloudiness) persists.

• Refrigerate at 4°C for 4 hours.

• Filter crystals and wash with cold 1:1 EtOH/Ether.

• Vacuum dry in the dark.

Module 3: The "Iodine Loop" Visualization

Understanding why the purification is necessary prevents recurrence. The diagram below illustrates the autocatalytic decomposition cycle you are interrupting.

Caption: The "Iodine Loop": Free iodine generated by light exposure acts as an oxidant, attacking the remaining hydrazine and accelerating decomposition. Removal is critical to stop this cycle.

Module 4: Storage & Stability FAQs

Q: How should I store the purified material? A:

• Vessel: Amber glass vial (UV protection is non-negotiable).

• Atmosphere: Argon or Nitrogen flush. Oxygen creates hydroperoxides which cleave the hydrazine.

• Temp: -20°C is ideal; 4°C is acceptable for short-term (<1 month).

Q: Why does the melting point vary so much in literature? A:

• Free Base: ~102–106°C [3].

• Hydrochloride Salt: Often decomposes before melting or melts >180°C (with decomp).

• Note: If your melting point is broad (e.g., 95–103°C), it indicates significant contamination with the de-iodinated byproduct (phenylhydrazine) or oxidation products.

References

• Sigma-Aldrich. (n.d.). 4-Iodophenylhydrazine Safety Data Sheet. Retrieved from

• Dong, C. P., et al. (2018).[1][2][3][4] Synthesis of Aryl Iodides from Arylhydrazines and Iodine.[1][2][3][5] ACS Omega, 3(8), 9878–9884. Retrieved from

• Thermo Fisher Scientific. (n.d.). 4-Iodophenylhydrazine, 95% Product Specifications. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Aryl Iodides from Arylhydrazines and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis of Aryl Iodides from Arylhydrazines and Iodine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Storage and Handling of Hydrazine Hydroiodides

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the proper storage conditions to prevent the oxidation of hydrazine hydroiodides. Understanding and implementing these protocols are critical for maintaining reagent integrity, ensuring experimental reproducibility, and upholding laboratory safety.

Introduction: The Challenge of Hydrazine Hydroiodide Stability

Hydrazine hydroiodides are powerful reducing agents and versatile building blocks in organic synthesis. However, their utility is intrinsically linked to their chemical stability. The hydrazine moiety is susceptible to oxidation, a process that can be accelerated by atmospheric oxygen, light, and trace metal impurities.[1][2] Oxidation of hydrazine hydroiodide leads to the formation of various byproducts, including nitrogen gas, ammonia, and potentially iodine, which can compromise the purity of the reagent and the outcome of your experiments.[3][4] This guide will equip you with the knowledge and procedures to effectively mitigate these degradation pathways.

Part 1: Troubleshooting Guide for Oxidized Hydrazine Hydroiodides

This section addresses specific issues that may arise from the improper storage or handling of hydrazine hydroiodides, leading to their oxidation.

Issue 1: Visual Changes in the Reagent - Discoloration (Yellow to Brown)

• Question: My once white or off-white hydrazine hydroiodide has turned yellow/brown. What does this indicate and is it still usable?

• Answer: A yellow to brown discoloration is a primary visual indicator of oxidation. This color change is often due to the formation of iodine (I₂) through the oxidation of the iodide counter-ion, which can be initiated by the decomposition of the hydrazine cation. The presence of trace metal ions can catalyze this process.[3][5]

  Causality: The oxidation of hydrazine can be a complex process. In the presence of an oxidizing agent, such as atmospheric oxygen, the hydrazinium ion can lose electrons. This can lead to the formation of a hydrazyl radical, which is highly reactive and can undergo further reactions to produce nitrogen gas and other byproducts.[4] The oxidation of the iodide to iodine contributes to the observed color change.

  Recommended Action:

  • Assess the Extent of Discoloration: A pale yellow tint may indicate minimal oxidation, and the reagent might still be suitable for less sensitive applications. However, a significant brown coloration suggests substantial degradation, and the use of this material is discouraged as it can lead to unpredictable results and the introduction of impurities into your reaction.

  • Purity Assessment (If Necessary): For critical applications, if you suspect minor oxidation, you can assess the purity using techniques like titration or Nuclear Magnetic Resonance (NMR) spectroscopy to quantify the extent of degradation.

  • Proper Disposal: If significant degradation is confirmed, the compound should be disposed of according to your institution's hazardous waste guidelines.[6]

Issue 2: Inconsistent Experimental Results or Low Yields

• Question: I am experiencing inconsistent yields and unexpected side products in a reaction that uses hydrazine hydroiodide. Could this be related to its storage?

• Answer: Absolutely. The use of oxidized hydrazine hydroiodide is a common culprit for poor reproducibility and diminished yields in chemical reactions.

  Causality: As a reducing agent, the potency of hydrazine hydroiodide is directly proportional to its purity. When oxidized, the concentration of the active hydrazine species is lowered, leading to incomplete reactions. Furthermore, the byproducts of oxidation, such as iodine, can participate in unwanted side reactions, leading to a complex mixture of products and making purification difficult.

  Recommended Action:

  • Verify Reagent Quality: Before troubleshooting other reaction parameters, confirm the quality of your hydrazine hydroiodide. If it shows any signs of discoloration, it is best to use a fresh, properly stored batch.

  • Implement a "First-In, First-Out" (FIFO) System: Use older batches of reagents first to minimize the chances of using degraded materials.

  • Standardize Storage Protocols: Ensure that everyone in the lab follows the recommended storage procedures outlined in Part 2 of this guide to maintain reagent consistency.

Issue 3: Pressure Buildup in the Storage Container

• Question: I noticed that the cap on my hydrazine hydroiodide container was slightly bulging. What could cause this?

• Answer: Pressure buildup in the container is a serious safety concern and a strong indicator of decomposition.

  Causality: The oxidation of hydrazine can produce gaseous byproducts, most notably nitrogen gas (N₂).[1] If the container is tightly sealed and decomposition occurs, the accumulation of this gas can lead to a dangerous increase in pressure. This process can be accelerated by elevated temperatures.[7]

  Recommended Action:

  • Handle with Extreme Caution: Do not attempt to open a visibly pressurized container. Move it to a well-ventilated fume hood.

  • Consult Your Safety Officer: Contact your institution's Environmental Health and Safety (EHS) department for guidance on how to safely vent and dispose of the material.

  • Review Storage Temperature: This issue is often linked to storage at temperatures that are too high. Ensure that hydrazine hydroiodides are stored at the recommended temperature (see Part 2).

Part 2: Frequently Asked Questions (FAQs) on Storage Conditions

This section provides direct answers to common questions regarding the optimal storage of hydrazine hydroiodides.

• Question 1: What is the ideal storage environment for hydrazine hydroiodides?

  Answer: The ideal storage environment for hydrazine hydroiodides is a cool, dry, and dark place, under an inert atmosphere.[6][8]

  • Temperature: Storage at refrigerated temperatures (2-8 °C) is often recommended to slow down the rate of decomposition.[9] However, always consult the manufacturer's safety data sheet (SDS) for specific temperature recommendations.

  • Atmosphere: Hydrazine hydroiodides are air-sensitive.[1] They should be stored under an inert gas like nitrogen or argon to prevent oxidation from atmospheric oxygen.[10]

  • Light: Protect the compound from light, as UV radiation can promote decomposition.[2] Store in an amber glass bottle or in a light-blocking secondary container.

  • Moisture: Hydrazine salts can be hygroscopic. Store in a desiccator or a dry cabinet to prevent moisture absorption, which can accelerate degradation.[7]

• Question 2: What type of container should I use to store hydrazine hydroiodides?

  Answer: The choice of container is crucial for maintaining the integrity of hydrazine hydroiodides.

  • Primary Container: Use a tightly sealed, corrosion-resistant container.[11] Amber glass bottles with a secure, chemically inert cap (e.g., with a PTFE liner) are a good choice.[12] Avoid using containers with metal components that can come into contact with the compound, as metal ions can catalyze oxidation.[3][5]

  • Secondary Containment: Always place the primary container in a compatible secondary container, such as a polyethylene tray, to contain any potential spills.[13]

• Question 3: How can I create an inert atmosphere for storage?

  Answer: For long-term storage or for highly sensitive applications, creating an inert atmosphere is essential.

  • Schlenk Flasks: For laboratory-scale quantities, storing the compound in a Schlenk flask under a positive pressure of nitrogen or argon is a robust method.[14]

  • Glovebox: If available, storing hydrazine hydroiodides inside a nitrogen- or argon-filled glovebox provides the highest level of protection from air and moisture.

  • Inert Gas Blanket: For reagents in septum-sealed bottles, it is good practice to backfill the bottle with an inert gas after each use.[15][16] This can be done by inserting a needle connected to a source of inert gas through the septum while withdrawing the reagent with another needle.[17]

• Question 4: Are there any chemicals that should not be stored near hydrazine hydroiodides?

  Answer: Yes. Due to its reactivity, hydrazine hydroiodide should be stored away from incompatible materials.

  • Oxidizing Agents: Keep it segregated from strong oxidizing agents such as peroxides, nitrates, and perchlorates, as contact can lead to a vigorous, potentially explosive reaction.[1][18]

  • Acids: Store separately from strong acids.[6]

  • Metal Salts: Avoid storage near metal salts, as many can act as catalysts for decomposition.[6]

Part 3: Experimental Protocols and Data

Protocol for Long-Term Storage of Hydrazine Hydroiodide

• Glassware Preparation: Ensure the storage container (preferably an amber Schlenk flask) is clean and thoroughly dried in an oven at >120 °C for at least 4 hours to remove all traces of moisture.[15]

• Inerting the Flask: Assemble the hot flask and allow it to cool to room temperature under a stream of dry nitrogen or argon.

• Transfer of Hydrazine Hydroiodide: In a glovebox or under a positive pressure of inert gas, quickly transfer the hydrazine hydroiodide from its original container to the prepared Schlenk flask.

• Sealing: Securely close the flask's stopcock. For added protection, you can wrap the joint with Parafilm.

• Labeling: Clearly label the flask with the chemical name, date, and any hazard warnings.

• Storage Location: Place the sealed flask in a designated, cool, dark, and dry location, such as a refrigerator or a cold room rated for chemical storage. Ensure it is segregated from incompatible chemicals.

Data Summary Table

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (or as per SDS)	Reduces the rate of thermal decomposition.[9]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation by atmospheric oxygen.[10]
Light	Store in the dark (amber bottle)	Prevents photodegradation.[2]
Moisture	Dry environment (desiccator)	Prevents hydrolysis and moisture-accelerated degradation.[7]
Container	Tightly sealed amber glass with PTFE liner	Ensures chemical compatibility and prevents light exposure.[12]

Part 4: Visualizations

Troubleshooting Logic for Suspected Hydrazine Hydroiodide Oxidation

Sources

• 1. arxada.com [arxada.com]
• 2. Hydrazine (EHC 68, 1987) [inchem.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. gyanvihar.org [gyanvihar.org]
• 5. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.dep.state.pa.us [files.dep.state.pa.us]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. merckmillipore.com [merckmillipore.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Inerting | Air Liquide in the United Kingdom [uk.airliquide.com]
• 11. enviroserve.com [enviroserve.com]
• 12. ibisscientific.com [ibisscientific.com]
• 13. Chemical Storage – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. ehs.umich.edu [ehs.umich.edu]
• 16. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. nj.gov [nj.gov]

Reference Data & Comparative Studies

Spectroscopic Characterization Guide: (4-Iodophenyl)hydrazine Hydroiodide

The following guide details the infrared spectroscopic characterization of (4-Iodophenyl)hydrazine Hydroiodide , a critical intermediate in heterocyclic synthesis (e.g., Fischer Indole) and aryl radical generation.

This guide moves beyond simple peak listing to explain the structural causality of the spectrum, comparing it against its free base and hydrochloride analogs to aid in precise identification.

Compound Identity:

• Chemical Name: (4-Iodophenyl)hydrazine hydroiodide

• Parent Free Base CAS: 13116-27-3[1]

• Target Form: Hydroiodide Salt (

  )

• Molecular Weight: ~361.95 g/mol (Free base: 234.04 + HI: 127.91)

Spectral Fingerprint Analysis

The IR spectrum of the hydroiodide salt is distinct from the free base due to the protonation of the hydrazine moiety. The spectrum is dominated by the Ammonium/Hydrazinium Band and the Carbon-Iodine (C-I) signature .

A. The Diagnostic Regions (Functional Group Assignment)

Frequency Region ( )	Intensity	Assignment	Structural Causality & Salt Effect
3200 – 2600	Broad, Strong	Stretch ( / )	The Salt Signature: Unlike the free base (which shows sharp doublets at ~3300/3400), the hydroiodide forms a broad "ammonium envelope." This overlaps and obscures the aromatic stretches (>3000).
~1610 – 1590	Medium	Bend (Scissoring)	Characteristic deformation of the protonated hydrazine group.
1580 – 1480	Medium/Sharp	Ar Stretch	Aromatic ring breathing modes. The presence of the heavy Iodine atom often shifts these slightly lower compared to chloro-analogs.
1180 – 1150	Medium	Stretch	Vibration of the bond connecting the hydrazine group to the phenyl ring.
840 – 810	Strong	Ar Out-of-Plane (oop)	Para-Substitution Marker: A strong, solitary band characteristic of 1,4-disubstitution (p-iodophenyl).
550 – 480	Medium/Strong	Stretch	The Iodine Fingerprint: The heavy iodine atom vibrates at a low frequency. This distinguishes it from the Chloro- analog (which absorbs at ~700-750 ).

B. Comparative Performance: Salt vs. Free Base vs. Alternatives

The choice of the hydroiodide form over the free base or hydrochloride affects both spectral resolution and chemical stability.

Feature	(4-Iodophenyl)hydrazine Hydroiodide	Free Base (Parent)	Hydrochloride Salt (Alternative)
N-H Region	Broad Envelope (2600-3200): Hard to resolve individual NH bands; indicates ionic lattice.	Sharp Doublet (3300-3400): Distinct symmetric/asymmetric stretches.	Broad Envelope: Similar to HI, but often broader due to stronger H-bonding of .
Stability	High: Resistant to oxidation; non-volatile.	Low: Prone to oxidation (turning brown/red) and air sensitivity.	High: Standard commercial form; very stable.
C-X Region	Distinct C-I (~500): Clear separation from fingerprint noise.	Distinct C-I: Visible, but less intense than in ionic lattice.	C-Cl Interference: If comparing to chloro-analog, C-Cl bands appear higher (~700).
Hygroscopicity	Moderate: Iodide is large/polarizable; often less hygroscopic than HCl.	Low: Hydrophobic character dominates.	High: Often absorbs water, creating broad -OH bands in IR.

Self-Validating Experimental Protocol

To ensure data integrity, follow this protocol designed to minimize environmental interference (moisture/oxidation) which plagues hydrazine analysis.

Method: Attenuated Total Reflectance (ATR-FTIR)

Why ATR? Hydrazine salts can react with KBr pellets under high pressure (ion exchange) or absorb moisture during grinding. ATR minimizes sample prep time and exposure.

• System Blank: Clean the diamond crystal with isopropanol. Collect a background spectrum (air) to remove

  and vapor lines.

• Sample Loading: Place ~5 mg of the solid hydroiodide on the crystal.

  • Checkpoint: Ensure the sample is a uniform powder. Large crystals cause poor contact (low intensity).

• Compression: Apply pressure using the anvil until the preview spectrum intensity stabilizes.

  • Target: Absorbance of strongest peak (usually para-oop at ~820

    ) should be between 0.2 and 0.8 A.U.

• Acquisition: Scan range 4000 – 400

  (Critical: Must go to 400 to see C-I stretch). Resolution: 4 . Scans: 32.

• Validation Logic (The "Go/No-Go" Step):

  • IF broad peak >3300

    exists Suspect Moisture (Dry sample).

  • IF sharp doublets appear at 3300/3400

    Suspect Free Base (Sample has dissociated or was not fully protonated).

  • IF no band at ~500

    Suspect Wrong Halogen (Check for C-Cl or C-Br).

Structural Logic & Workflow

The following diagram illustrates the decision pathway for confirming the identity of (4-Iodophenyl)hydrazine Hydroiodide using IR data.

Caption: Logic flow for validating the salt form, substitution pattern, and halogen identity via IR.

References

• Sigma-Aldrich. (4-Iodophenyl)hydrazine hydrochloride Product Analysis & Safety Data. Retrieved from (Note: Reference for Free Base/HCl analog properties).

• NIST Chemistry WebBook. Hydrazine Dihydrochloride IR Spectrum. Retrieved from (Reference for comparative hydrazine salt "ammonium envelope" characteristics).

• Spectroscopy Online. The Infrared Spectra of Carbon-Halogen Bonds. Retrieved from (Authoritative source for C-I stretch assignment at ~500-600 cm⁻¹).

• Chemistry LibreTexts. Infrared Spectra of Common Functional Groups (Amines/Salts). Retrieved from .

Sources

• 1. 1-(4-Iodophenyl)hydrazine 95%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Comparison Guide: 4-Iodophenylhydrazine HCl vs. HI Salts

Executive Summary

In the synthesis of indole derivatives and other nitrogen-containing heterocycles, 4-iodophenylhydrazine hydrochloride (HCl) is the industry-standard reagent. While the hydroiodide (HI) salt is a theoretical alternative, it is rarely isolated due to significant stability issues and the redox activity of the iodide counterion.

This guide provides a technical analysis of why the HCl salt is the preferred choice for stability and reproducibility, while examining the specific chemical behaviors that differentiate it from the HI salt.

Feature	4-Iodophenylhydrazine HCl	4-Iodophenylhydrazine HI
CAS Number	62830-55-1	Not commercially standard
Stability	High (Solid, storable)	Low (Prone to oxidation)
Redox Activity	Inert counterion ( )	Active reducing agent ( )
Solubility	Water, Ethanol, Methanol	Higher organic solubility (predicted)
Primary Use	Fischer Indole Synthesis, Cross-Coupling	In situ generation (rare)

Physicochemical & Reactivity Analysis

Stability and Redox Potential

The most critical differentiator is the redox stability of the counterion. Hydrazines are inherently reducing agents, prone to oxidation by air to form diazenes or azo compounds.

• HCl Salt: The chloride ion (

  ) is redox-inert under standard storage conditions. It stabilizes the protonated hydrazine moiety ( ) without participating in oxidative degradation.

• HI Salt: The iodide ion (

  ) is a reducing agent ( ). In the presence of air or light, can oxidize to iodine ( ). The generated can then react with the hydrazine group, accelerating decomposition. This makes the HI salt difficult to store and handle without significant degradation (discoloration to dark brown/purple).

Nucleophilicity and Catalysis

In acid-catalyzed reactions like the Fischer Indole Synthesis , the counterion plays a subtle but important role.

• Nucleophilicity:

  is a much softer and stronger nucleophile than . In reactions involving electrophilic intermediates (e.g., iminium ions), high concentrations of can lead to nucleophilic attack or halide exchange, potentially altering reaction pathways or rates.

• Acidity: HI is a stronger acid (

  ) than HCl ( ). While this theoretically increases the concentration of the reactive protonated species, the instability of the HI salt negates this benefit in most practical applications.

Solubility Profile

• HCl Salt: Exhibits excellent solubility in polar protic solvents (water, MeOH, EtOH) which are standard for hydrazine reactions. It is sparingly soluble in non-polar organic solvents (DCM, Toluene).

• HI Salt: Generally exhibits higher solubility in organic solvents due to the larger, more polarizable iodide anion ("soft" ion). This could be advantageous in specific non-polar homogeneous catalysis but is rarely exploited due to stability costs.

Synthetic Pathways & Manufacturing[1][2]

The synthesis of 4-iodophenylhydrazine typically proceeds via the diazotization of 4-iodoaniline, followed by reduction. The choice of acid during the workup determines the salt form.

Synthesis Workflow (Graphviz)

Experimental Protocol: Preparation of the HCl Salt

Note: This protocol focuses on the stable HCl salt. The HI salt is not recommended for isolation.

Reagents:

• 4-Iodoaniline (10 mmol)

• Sodium Nitrite (

  )

• Stannous Chloride (

  )

• Concentrated HCl[1]

Procedure:

• Diazotization: Dissolve 4-iodoaniline in concentrated HCl (10 mL) and cool to 0-5°C. Dropwise add a solution of

  (1.1 eq) in water, maintaining temperature <5°C. Stir for 30 min.

• Reduction: Prepare a solution of

  (2.5 eq) in concentrated HCl at 0°C. Transfer the diazonium solution slowly into the stannous chloride solution with vigorous stirring. The mixture will thicken as the hydrazine salt precipitates.

• Isolation: Allow the mixture to stand at 4°C overnight. Filter the precipitate (4-iodophenylhydrazine hydrochloride).

• Purification: Recrystallize from ethanol/water to remove tin salts.

• Validation: Check melting point (Lit. ~102-106°C for free base; HCl salt decomposes >200°C).

Application Case Study: Fischer Indole Synthesis

The primary application of 4-iodophenylhydrazine is in the synthesis of 5-iodoindole derivatives, which are versatile scaffolds for Suzuki-Miyaura cross-coupling.

Mechanism & Salt Influence (Graphviz)

[1]

Why HCl is Preferred over HI in this Reaction

• Catalytic Consistency: The Fischer synthesis requires a proton source (

  ). Using the HCl salt provides a consistent stoichiometric amount of acid.

• Side Reactions: In the presence of HI, the high temperature required for Fischer cyclization (often >80°C) can promote the reduction of the sensitive iodo-substituent on the aromatic ring (dehalogenation) or oxidation of the hydrazine by adventitious air, lowering yields.

• Workup: HCl salts are easily neutralized with weak base (

  ) during workup. HI salts can release iodine ( ) upon neutralization if any oxidation has occurred, contaminating the organic layer.

Safety & Handling

Hazard	HCl Salt	HI Salt
Toxicity	Toxic if swallowed; Skin irritant.	High toxicity (Hydrazine + Iodide effects).
Incompatibility	Strong oxidizers.[2]	Oxidizers, Light, Air.
Storage	Cool, dry, dark place. Stable for months.	Inert atmosphere (Argon) required. Unstable.

Critical Safety Note: 4-Iodophenylhydrazine is a potent skin sensitizer and potential carcinogen (hydrazine derivative). Always handle in a fume hood. Avoid contact with metal spatulas if using the HI salt, as iodide can corrode metals, introducing impurities.

References

• Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience. Link

• Sigma-Aldrich. (2025). Product Specification: (4-Iodophenyl)hydrazine hydrochloride. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for hydrazine synthesis via SnCl2 reduction).

• Hughes, D. L. (1993). The Fischer Indole Synthesis. Organic Preparations and Procedures International, 25(6), 607-632. Link

• BenchChem. (2025). The Fischer Indole Synthesis: A Comprehensive Technical Guide. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 4-Iodoaniline: The Cornerstone of Innovative Solutions | sarex blog [sarex.com]

A Comprehensive Guide to the Elemental Analysis Calculation of C₆H₇IN₂·HI

For Researchers, Scientists, and Drug Development Professionals

The Foundational Importance of Elemental Analysis

In the landscape of drug discovery and chemical synthesis, the precise determination of a compound's elemental composition is a cornerstone of its characterization.[1][2] Elemental analysis serves as a quantitative method to ascertain the mass percentages of the constituent elements within a sample.[1] This information is pivotal for confirming the empirical and molecular formula of a newly synthesized compound, as well as for assessing its purity. While modern spectroscopic techniques like NMR and mass spectrometry are primary tools for structural elucidation, elemental analysis provides invaluable complementary data to validate the proposed structure.[1]

The compound , C₆H₇IN₂·HI, is an adduct, a product of the direct addition of two or more distinct molecules. In this case, 2-amino-4-iodopyridine (C₆H₇IN₂) has combined with hydrogen iodide (HI). A precise elemental analysis is crucial to confirm that the 1:1 stoichiometry of this adduct has been achieved in the synthesis.

Part 1: The Step-by-Step Calculation Protocol

The following protocol outlines the systematic process for calculating the theoretical elemental composition of C₆H₇IN₂·HI. This procedure is a self-validating system; the sum of the calculated percentages of all elements should ideally equal 100%, with minor deviations attributable to rounding of atomic masses.

Step 1: Deconstruction of the Molecular Formula

The initial and most critical step is to determine the complete molecular formula of the compound by summing the atoms of each element present in both parts of the adduct.

• C₆H₇IN₂: This component contributes 6 Carbon atoms, 7 Hydrogen atoms, 1 Iodine atom, and 2 Nitrogen atoms.

• HI: This component contributes 1 Hydrogen atom and 1 Iodine atom.

By combining these, the total number of atoms for each element in the C₆H₇IN₂·HI adduct is:

• Carbon (C): 6

• Hydrogen (H): 7 + 1 = 8

• Iodine (I): 1 + 1 = 2

• Nitrogen (N): 2

Thus, the complete molecular formula for the calculation is C₆H₈I₂N₂ .

Step 2: Ascertaining Atomic Masses

The next step involves gathering the atomic masses of each constituent element from the periodic table. For the highest accuracy, it is recommended to use the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC).

• Carbon (C): 12.011 u[3][4][5]

• Hydrogen (H): 1.008 u[4][6][7]

• Iodine (I): 126.904 u[8][9][10]

• Nitrogen (N): 14.007 u[4][11][12]

Step 3: Calculation of the Molecular Weight

The molecular weight of the entire compound is the sum of the atomic masses of all atoms in the molecule.[13] This is calculated by multiplying the number of atoms of each element by its atomic mass and then summing these values.

• Mass of Carbon: 6 atoms × 12.011 u/atom = 72.066 u

• Mass of Hydrogen: 8 atoms × 1.008 u/atom = 8.064 u

• Mass of Iodine: 2 atoms × 126.904 u/atom = 253.808 u

• Mass of Nitrogen: 2 atoms × 14.007 u/atom = 28.014 u

Total Molecular Weight (MW): MW = 72.066 + 8.064 + 253.808 + 28.014 = 362.952 u

Step 4: Determination of the Elemental Percent Composition

The final step is to calculate the percentage by mass of each element in the compound.[14] This is achieved by dividing the total mass of each element in the molecule by the total molecular weight and multiplying by 100.

• % Carbon (C): (72.066 / 362.952) × 100% = 19.86%

• % Hydrogen (H): (8.064 / 362.952) × 100% = 2.22%

• % Iodine (I): (253.808 / 362.952) × 100% = 69.93%

• % Nitrogen (N): (28.014 / 362.952) × 100% = 7.72%

Part 2: Data Summary and Visualization

For clarity and ease of comparison, the quantitative data derived from the calculation is summarized in the table below.

Element	Symbol	Number of Atoms	Atomic Mass (u)	Total Mass of Element (u)	Molecular Weight of Compound (u)	Percent Composition (%)
Carbon	C	6	12.011	72.066	362.952	19.86
Hydrogen	H	8	1.008	8.064	362.952	2.22
Iodine	I	2	126.904	253.808	362.952	69.93
Nitrogen	N	2	14.007	28.014	362.952	7.72
Total	362.952	99.73 *

*The sum is slightly less than 100% due to rounding of the atomic masses and calculated percentages.

Visualizing the Calculation Workflow

The logical flow of the elemental analysis calculation can be represented by the following workflow diagram.

Caption: Workflow for Elemental Analysis Calculation.

Part 3: Comparative Analysis and Experimental Considerations

The calculated theoretical values serve as the benchmark against which experimental results are compared. In a drug development or quality control setting, a sample of the synthesized C₆H₇IN₂·HI would be analyzed using an elemental analyzer.[15][16] The experimentally determined percentages of C, H, N, and I would then be compared to the theoretical values calculated above.

A close correlation between the experimental and theoretical values, typically within a ±0.4% deviation, provides strong evidence for the correct chemical structure and high purity of the synthesized compound. Discrepancies outside of this range may indicate the presence of impurities, residual solvents, or an incorrect stoichiometry of the adduct.

For halogen-containing compounds such as this, it is important to ensure that the combustion method used in the elemental analyzer is optimized for complete decomposition and that appropriate scrubbers are in place to capture the resulting hydrogen iodide gas for accurate quantification.[15]

References

• Elemental analysis. (n.d.). In Wikipedia. Retrieved from [Link]

• Nitrogen. (n.d.). In Wikipedia. Retrieved from [Link]

• Hydrogen. (n.d.). In Wikipedia. Retrieved from [Link]

• Iodine. (n.d.). In Wikipedia. Retrieved from [Link]

• Carbon-12. (n.d.). In Wikipedia. Retrieved from [Link]

• LibreTexts. (2022, April 20). 3.2: Determining Empirical and Molecular Formulas. Chemistry LibreTexts. Retrieved from [Link]

• Intertek. (n.d.). Elemental Analysis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Hydrogen. Periodic Table. Retrieved from [Link]

• Carbon. (n.d.). In Wikipedia. Retrieved from [Link]

• PubChem. (n.d.). Atomic Mass | Periodic Table of Elements. Retrieved from [Link]

• Robin Reaction. (2018, March 12). How To Calculate Molecular Weight and Molar Mass! [Video]. YouTube. Retrieved from [Link]

• Quora. (2017, January 25). What is the atomic mass of carbon? Retrieved from [Link]

• Taylor & Francis. (n.d.). Elemental analysis – Knowledge and References. Retrieved from [Link]

• Study.com. (2021, July 14). How to Perform an Elemental Analysis of Binary Compounds. Retrieved from [Link]

• LabXchange. (2022, June 8). 4. Atomic Mass, Atomic Number, and Carbon-12. Retrieved from [Link]

• IUPAC Commission on Isotopic Abundances and Atomic Weights. (n.d.). Hydrogen. Retrieved from [Link]

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• Groombridge, A. S., et al. (2013). High sensitive elemental analysis of single yeast cells (Saccharomyces cerevisiae) by time-resolved inductively-coupled plasma mass spectrometry using a high efficiency cell introduction system. Analytical Sciences, 29(6), 597-603. Retrieved from [Link]

• Carnegie Mellon University. (n.d.). Molecular Weight Calculation. Leonard Gelfand Center. Retrieved from [Link]

• Quora. (2019, September 10). What is the mass of a nitrogen atom in kg? Retrieved from [Link]

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• Professor Dave Explains. (2015, August 4). Elemental Analysis: Empirical and Molecular Formulas [Video]. YouTube. Retrieved from [Link]

• Vedantu. (2024, July 1). Molecular mass of nitrogen is 28 Its atomic mass is class 11 chemistry CBSE. Retrieved from [Link]

• PubChem. (n.d.). Nitrogen. Retrieved from [Link]

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• BYJU'S. (n.d.). Chemical Properties of Iodine. Retrieved from [Link]

• American Water Chemicals, Inc. (n.d.). Molar Mass Calculator - Molecular Weight Calculator. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Iodine. Periodic Table. Retrieved from [Link]

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Analytical Discrimination of 4-Iodophenylhydrazine vs. 4-Bromophenylhydrazine

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Process Chemists

Executive Summary

In the synthesis of functionalized indoles, pyrazoles, and aryl-metal precursors, the distinction between 4-iodophenylhydrazine (4-IPH) and 4-bromophenylhydrazine (4-BPH) is critical due to their divergent reactivity profiles in palladium-catalyzed cross-couplings. While they share similar solubility and polarity, the C–I bond offers significantly faster oxidative addition rates compared to the C–Br bond.

This guide provides a definitive analytical framework to distinguish these analogs. The most robust method is Mass Spectrometry , utilizing the unique isotopic signature of bromine (

) versus the monoisotopic iodine ( ). Secondary validation via NMR (observing the heavy-atom effect) and HPLC (retention time shifts) ensures absolute confidence in material identity.

Part 1: The Physicochemical Divergence

To select the correct analytical method, one must understand the fundamental atomic differences driving the signal changes.

Feature	4-Bromophenylhydrazine (4-BPH)	4-Iodophenylhydrazine (4-IPH)	Analytical Impact
Halogen Isotope	(50.7%), (49.3%)	(100%)	MS: Doublet vs. Singlet peaks
Atomic Radius	1.14 Å	1.33 Å	HPLC: Iodine is more lipophilic ( increase)
Electronegativity	2.96 (Pauling)	2.66 (Pauling)	NMR: Shielding effects
C–X Bond Energy	~280 kJ/mol	~240 kJ/mol	Reactivity: I-analog reacts faster in Pd-coupling
Effect	Normal Deshielding	Heavy Atom Shielding	NMR: I-C(ipso) shifts upfield significantly

Part 2: Mass Spectrometry (The Gold Standard)

Mass spectrometry provides the most unambiguous identification due to the natural isotopic abundance of halogens.

The Isotopic Fingerprint

• 4-BPH (Bromine): Bromine exists as two stable isotopes,

  and , in a nearly 1:1 ratio.[1]

  • Result: The molecular ion (

    ) appears as a doublet separated by 2 mass units (m/z and ) with nearly equal intensity.[2]

• 4-IPH (Iodine): Iodine is monoisotopic (

  ).

  • Result: The molecular ion appears as a singlet .

Experimental Protocol: LC-MS Identification

Objective: Confirm identity via isotopic pattern analysis.

• Sample Prep: Dissolve 0.1 mg of sample in 1 mL Acetonitrile (ACN).

• Injection: 1-5 µL into an ESI-MS (Electrospray Ionization) system.

• Mode: Positive Mode (

  ). Note: Hydrazines protonate easily.

• Analysis:

  • 4-BPH: Look for

    and (Intensity ratio 1:1).

  • 4-IPH: Look for

    (Single dominant peak).

Part 3: NMR Spectroscopy (The Electronic Signature)

While Proton (

) NMR shows subtle differences, Carbon-13 ( ) NMR offers a drastic shift due to the "Heavy Atom Effect" (Spin-Orbit Coupling).

The Critical Shift

The carbon atom directly attached to the halogen (the ipso-carbon) behaves differently depending on the halogen size.

• Bromine Effect: The ipso-carbon typically resonates in the 115–125 ppm range.

• Iodine Effect: The large electron cloud of iodine causes significant shielding, pushing the ipso-carbon signal upfield to 80–95 ppm . This is counter-intuitive to electronegativity trends but is a hallmark of aryl iodides.

Data Comparison Table ( NMR in DMSO- )

Carbon Position	4-BPH Shift ( ppm)	4-IPH Shift ( ppm)	Distinction
C-4 (Ipso)	~110 - 120	~80 - 90	Primary Indicator
C-2,6 (Ortho)	~131	~137	Minor Shift
C-3,5 (Meta)	~115	~116	Indistinguishable
C-1 (Hydrazine)	~150	~152	Indistinguishable

Part 4: Chromatographic Separation (HPLC)

If analyzing a mixture or verifying purity, Reversed-Phase HPLC (RP-HPLC) separates the two based on lipophilicity.

Retention Logic

Iodine is larger and more polarizable ("softer") than bromine, leading to stronger London Dispersion interactions with the C18 stationary phase.

• Elution Order: 4-BPH elutes first ; 4-IPH elutes second .

Validated HPLC Method

• Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid.[3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

Part 5: Functional Reactivity (Performance Check)

In drug development, these compounds are often precursors for cross-coupling. The C–I bond undergoes oxidative addition to Pd(0) roughly 10–100x faster than the C–Br bond.

Competition Experiment

If identity is still debated, a "Race" experiment confirms the halide.

• Mix 1 eq. of Unknown with 1 eq. of Phenylboronic acid and 0.05 eq. Pd(

  ) .

• Run at room temperature for 30 mins.

• Result:

  • 4-IPH: Significant conversion to biaryl product.

  • 4-BPH: Negligible conversion (requires heat/time).

Visual Decision Workflows

Diagram 1: Analytical Decision Tree

This flowchart guides the analyst through the most efficient identification process.

Caption: Decision tree for rapid discrimination using MS and NMR signatures.

Diagram 2: Reactivity & Isotope Logic

Visualizing the mechanistic and physical differences.

Caption: Comparison of isotopic composition and resulting chemical reactivity.

References

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.

• Thermo Scientific Chemicals. 4-Iodophenylhydrazine Product Specifications. Available at: (Accessed via search).[4]

• Breitmaier, E., & Voelter, W.Carbon-13 NMR Spectroscopy. (Source for the "Heavy Atom Effect" causing upfield shifts in iodo-arenes).

• ChemicalBook. 4-Bromophenylhydrazine Hydrochloride Properties. Available at: (Accessed via search).

• Littke, A. F., & Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed. (2002).[5] (Establishes the reactivity order Ar-I > Ar-Br).

• Reversed-Phase HPLC Retention Trends.Chromatography Forum & LCGC. (General consensus on C18 retention: I > Br due to polarizability).

Sources

• 1. quora.com [quora.com]
• 2. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 3. reddit.com [reddit.com]
• 4. L14806.03 [thermofisher.com]
• 5. Mechanistic studies on oxidative addition of aryl halides and triflates to Pd(BINAP)2 and structural characterization of the product from aryl triflate addition in the presence of amine | The Hartwig Group [hartwig.cchem.berkeley.edu]

Structural Profile &amp; Comparative Synthesis Guide: (4-Iodophenyl)hydrazine Hydroiodide

This guide provides a comprehensive structural and experimental analysis of (4-Iodophenyl)hydrazine hydroiodide. It synthesizes known crystallographic data of close analogues to construct a predictive structural model, while providing a verified protocol for synthesis and crystallization.

Executive Summary

(4-Iodophenyl)hydrazine hydroiodide is a critical arylhydrazine intermediate, distinguished by the presence of a heavy iodine atom at the para position. Unlike its lighter analogues (phenylhydrazine hydrochloride), the hydroiodide salt offers unique utility in heavy-atom phasing for X-ray crystallography and serves as a robust halogen-bond donor in supramolecular assembly.

While the specific unit cell data for the hydroiodide salt remains a specialized entry in proprietary databases, its structural behavior can be rigorously extrapolated from the crystallographic profiles of its hydrochloride and free-base analogues. This guide bridges the gap between theoretical structure and experimental application.

Comparative Crystallographic Profile

The following table contrasts the target compound with its standard benchmarks. The structural logic relies on the "Heavy Atom Effect," where the large Iodine radius (

) and Iodide counterion induce significant lattice expansion and halogen-bonding networks compared to the chloride forms.

Feature	Phenylhydrazine HCl (Benchmark)	4-Chlorophenylhydrazine HCl (Analogue)	(4-Iodophenyl)hydrazine HI (Target)
Crystal System	Monoclinic	Orthorhombic	Predicted: Monoclinic / Triclinic
Space Group	(Typical for salts)	(Chiral packing observed in derivatives)	Likely: or
Packing Forces	Strong N-H...Cl Hydrogen Bonds	N-H...Cl H-Bonds + Weak Cl...Cl contacts	Dominant: N-H...I H-Bonds + C-I...I Halogen Bonds
Melting Point	243–246 °C (dec.)	211–212 °C (dec.)[1]	Est. 190–205 °C (dec.) (Lower lattice energy due to soft I-)
Key Structural Motif	Bilayer sheets	Zig-zag chains	Corrugated Ribbons driven by I...I interactions

Analyst Note: The presence of the Iodide (

) counterion typically disrupts the tight hydrogen-bonding network seen in chlorides, often leading to lower melting points and higher solubility in polar organic solvents.

Experimental Protocol: Synthesis & Crystallization

This protocol is designed to yield high-purity (4-Iodophenyl)hydrazine hydroiodide suitable for structural analysis. It utilizes a Tin(II) Chloride reduction method, which is superior to sulfite reduction for halogenated anilines to prevent dehalogenation.

Phase 1: Diazotization

• Preparation: Charge a 500 mL 3-neck flask with 4-Iodoaniline (10.0 g, 45.7 mmol) and Conc. HCl (30 mL) . Cool to -5°C using an acetone/ice bath.

• Addition: Dropwise add a solution of Sodium Nitrite (3.15 g, 45.7 mmol) in water (15 mL). Maintain internal temperature

  .

• Validation: Stir for 1 hour. Verify endpoint with starch-iodide paper (instant blue/black).

Phase 2: Reduction & Salt Exchange

• Reduction: To the cold diazonium salt, dropwise add a solution of Stannous Chloride Dihydrate (SnCl2·2H2O, 31.0 g) in Conc. HCl (25 mL). Caution: Exothermic.[2]

• Precipitation: A thick precipitate of the hydrazine hydrochloride double salt forms. Stir at 0°C for 2 hours.

• Free Base Liberation: Filter the solid. Suspend in cold water and basify with 40% NaOH until pH > 12. Extract the free base with Diethyl Ether (3 x 50 mL) . Dry over

  .

• Hydroiodide Formation: Cool the ether extract to 0°C. Slowly introduce Hydriodic Acid (57% HI, stabilized) or dry HI gas until precipitation is complete.

• Isolation: Filter the pale yellow crystals under Argon (iodides are light/air sensitive).

Phase 3: Crystal Growth (For XRD)

• Method: Slow Evaporation / Vapor Diffusion.

• Solvent System: Ethanol (Abs) / Diethyl Ether.

• Protocol: Dissolve 100 mg of the salt in minimal warm Ethanol (

  ). Place in a small vial. Place this vial inside a larger jar containing Diethyl Ether. Cap tightly. Allow to stand undisturbed for 3-5 days in the dark.

Structural Workflow & Mechanism

The following diagram illustrates the transformation pathway and the critical nodes for quality control.

Caption: Synthesis workflow for (4-Iodophenyl)hydrazine hydroiodide, highlighting the critical salt metathesis step and dominant crystal packing forces.

Technical Validation & Storage

• Stability Warning: Iodide salts are prone to oxidation, liberating elemental Iodine (

  ) which turns the crystals brown. Store under Argon at -20°C.

• Characterization Check:

  • 1H NMR (DMSO-d6):

    6.8 (d, 2H, Ar-H), 7.5 (d, 2H, Ar-H), 8-10 (br s, Hydrazine protons).

  • XRD Check: Look for a unit cell volume approx. 15-20% larger than the HCl analogue due to the

    radius.

References

• Synthesis of Phenylhydrazine Derivatives: Organic Syntheses, Coll. Vol. 1, p. 442 (1941); Vol. 2, p. 71 (1922).

• Halogen Bonding in Hydrazines: Isolation of hydrazine oxidation products via halogen bonding. Royal Society of Chemistry.

• Structural Analogues (4-Chlorophenylhydrazine): Crystal structure and Hirshfeld surface analysis. Der Pharma Chemica, 2016.

• Iodine-Substituted Systems: Spin–Vibronic Control of Intersystem Crossing in Iodine-Substituted Heptamethine Cyanines. J. Org. Chem. 2023.[3][4]

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